COX-2-IN-1
COX-2-IN-1
COX-2-IN-1 is potent and slective COX-2 inhibitor with an IC50 of 3.9 μM.
Brand Name:
Vulcanchem
CAS No.:
787623-48-7
VCID:
VC0006941
InChI:
InChI=1S/C18H14ClF3N4O2S/c19-14-3-1-2-12-13(9-24-17(12)14)15-8-16(18(20,21)22)25-26(15)10-4-6-11(7-5-10)29(23,27)28/h1-7,9,15,24H,8H2,(H2,23,27,28)
SMILES:
C1C(N(N=C1C(F)(F)F)C2=CC=C(C=C2)S(=O)(=O)N)C3=CNC4=C3C=CC=C4Cl
Molecular Formula:
C₁₈H₁₄ClF₃N₄O₂S
Molecular Weight:
442.84
COX-2-IN-1
CAS No.: 787623-48-7
Inhibitors
VCID: VC0006941
Molecular Formula: C₁₈H₁₄ClF₃N₄O₂S
Molecular Weight: 442.84
| CAS No. | 787623-48-7 |
|---|---|
| Product Name | COX-2-IN-1 |
| Molecular Formula | C₁₈H₁₄ClF₃N₄O₂S |
| Molecular Weight | 442.84 |
| IUPAC Name | 4-[3-(7-chloro-1H-indol-3-yl)-5-(trifluoromethyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C18H14ClF3N4O2S/c19-14-3-1-2-12-13(9-24-17(12)14)15-8-16(18(20,21)22)25-26(15)10-4-6-11(7-5-10)29(23,27)28/h1-7,9,15,24H,8H2,(H2,23,27,28) |
| Standard InChIKey | NDGPUMDPTVGJCG-UHFFFAOYSA-N |
| SMILES | C1C(N(N=C1C(F)(F)F)C2=CC=C(C=C2)S(=O)(=O)N)C3=CNC4=C3C=CC=C4Cl |
| Description | COX-2-IN-1 is potent and slective COX-2 inhibitor with an IC50 of 3.9 μM. |
| Reference | [1]. Reddy MV, et al. Design, synthesis, and biological evaluation of 1-(4-sulfamylphenyl)-3-trifluoromethyl-5-indolyl pyrazolines as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) inhibitors. Bioorg Med Chem. 2008 Apr 1;16(7):3907-16. |
| Last Modified | Aug 20 2021 |
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